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Compound of Interest

Compound Name: Methyl 3-(2-oxoethyl)benzoate

Cat. No.: B169735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl 3-(2-oxoethyl)benzoate, a

bifunctional organic compound with significant potential as a starting material in the synthesis

of complex heterocyclic molecules, particularly those of medicinal interest. This document

outlines the compound's properties, discusses its synthetic applications with a focus on the

Pictet-Spengler reaction for the preparation of isoquinoline scaffolds, and provides illustrative

experimental protocols.

Compound Properties
Methyl 3-(2-oxoethyl)benzoate is a chemical entity featuring both an aldehyde and a methyl

ester functionality attached to a benzene ring. This unique structural arrangement makes it a

valuable building block in organic synthesis.
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Property Value Source

CAS Number 124038-37-5 [1][2]

Molecular Formula C₁₀H₁₀O₃ [1]

Molecular Weight 178.18 g/mol [1]

Synonyms
3-(2-Oxoethyl)benzoic acid

methyl ester
[1]

Purity (typical) >95% [1]

Storage Temperature 2-8 °C

Synthesis of Methyl 3-(2-oxoethyl)benzoate
While specific literature detailing the synthesis of methyl 3-(2-oxoethyl)benzoate is not readily

available, a plausible synthetic route can be inferred from standard organic chemistry

transformations. A common approach would involve the oxidation of the corresponding alcohol,

methyl 3-(2-hydroxyethyl)benzoate.

A generalized workflow for such a transformation is depicted below:
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General Synthetic Workflow for Methyl 3-(2-oxoethyl)benzoate

Methyl 3-(2-hydroxyethyl)benzoate

Oxidation
(e.g., PCC, Swern, or Dess-Martin periodinane)

Methyl 3-(2-oxoethyl)benzoate

Workup and Purification
(e.g., Extraction, Chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictet-Spengler Reaction Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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